Cas no 2138162-76-0 ((5-oxopyrrolidin-2-yl)methanesulfonyl fluoride)

• Product Name: (5-oxopyrrolidin-2-yl)methanesulfonyl fluoride
• CAS No: 2138162-76-0
• MF: C₅H₈FNO₃S
• MW: 181.18532371521
• CID: 5803797
• PubChem ID: 165481701
• Update Time: 2024-01-04

(5-oxopyrrolidin-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-oxopyrrolidin-2-yl)methanesulfonyl fluoride
• 2138162-76-0
• EN300-1085912

• Inchi： 1S/C5H8FNO3S/c6-11(9,10)3-4-1-2-5(8)7-4/h4H,1-3H2,(H,7,8)
• InChI Key： DNAOTBAGNYMRPF-UHFFFAOYSA-N
• SMILES： S(CC1CCC(N1)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 181.02089245g/mol
• Monoisotopic Mass: 181.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 71.6Ų